Cas no 1934583-78-4 (3-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine)

3-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine structure
1934583-78-4 structure
Product Name:3-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:1934583-78-4
MF:C6H5ClN4
MW:168.583698987961
CID:6835630
PubChem ID:92134439
Update Time:2025-03-05

3-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • 1934583-78-4
    • 3-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C6H5ClN4/c1-3-8-2-4-5(7)10-11-6(4)9-3/h2H,1H3,(H,8,9,10,11)
    • InChI Key: XBMQWOPLSVRHAJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NC(C)=NC2=NN1

Computed Properties

  • Exact Mass: 168.0202739Da
  • Monoisotopic Mass: 168.0202739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.5Ų
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